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Compound of Interest

Compound Name: Dimethoxydiphenylsilane

Cat. No.: B146717 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and efficient laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Dimethoxydiphenylsilane, a common reagent in organic

synthesis. Adherence to these protocols is critical for minimizing environmental impact and

ensuring the health and safety of laboratory personnel.

Essential Safety and Handling Information
Dimethoxydiphenylsilane is classified as a hazardous chemical, causing skin and serious eye

irritation.[1][2] It is crucial to handle this substance with care, utilizing appropriate personal

protective equipment (PPE) and following established safety protocols.

Key Physical and Chemical Properties

A thorough understanding of a chemical's properties is the first step in safe handling and

disposal.
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Property Value

CAS Number 6843-66-9[1][3]

Molecular Formula C₁₄H₁₆O₂Si[2][3]

Molecular Weight 244.36 g/mol [4]

Appearance Colorless transparent liquid[3]

Boiling Point 161 °C @ 15 mmHg[3]

Density 1.08 g/mL at 20 °C

Flash Point 121 °C (249.8 °F) - closed cup

Hazards
Skin Irritant (Category 2), Serious Eye Irritant

(Category 2)[1][2]

Step-by-Step Disposal Protocol
The proper disposal of Dimethoxydiphenylsilane is not merely a suggestion but a

requirement to prevent environmental contamination and ensure workplace safety. The

following protocol outlines the necessary steps for its safe disposal.

Experimental Protocol for Disposal of Dimethoxydiphenylsilane:

Personal Protective Equipment (PPE) Verification: Before handling the waste, ensure you

are wearing the appropriate PPE, including chemical safety goggles, protective gloves, and a

lab coat.[1] A dust mask (type N95) may also be appropriate under certain conditions.

Containment of Spills: In the event of a spill, immediately contain the liquid. Use an inert

absorbent material such as sand, diatomite, or universal binders to soak up the spilled

chemical.[1][5]

Waste Collection: Carefully collect the absorbed material and place it into a suitable, clearly

labeled, and closed container for disposal.[1] Ensure the container is compatible with the

chemical waste.
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Labeling: The waste container must be clearly labeled with the words "HAZARDOUS

WASTE" and the chemical name "Dimethoxydiphenylsilane".[6]

Storage: Store the sealed waste container in a designated, well-ventilated, and cool area,

away from incompatible materials such as moisture and water.[1][2]

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and certified waste disposal facility.[2] Incineration is a potential disposal method.[2] Do not

flush Dimethoxydiphenylsilane or its residue into surface water or the sanitary sewer

system.[1]

Empty Container Decontamination: Empty containers that held Dimethoxydiphenylsilane
must be triple-rinsed with a suitable solvent.[7] The rinsate from this process is also

considered hazardous waste and must be collected and disposed of following the same

procedure.[7]

Disposal Workflow
The following diagram illustrates the logical flow of the Dimethoxydiphenylsilane disposal

procedure, from initial handling to final disposal.
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START:
Handling Dimethoxydiphenylsilane Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Contain Spill with
Inert Absorbent Material

Triple-Rinse Empty Container
& Collect Rinsate

Collect Waste in a
Suitable, Closed Container

Label Container as
'HAZARDOUS WASTE'

Store in a Designated
Cool, Well-Ventilated Area

Arrange for Professional Disposal
(Licensed Facility/Incineration)

END:
Proper Disposal Complete

Dispose of Rinsate as
Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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